Cas no 1951441-33-0 (2-Benzyloxy-3-hydroxy-5-vinyl-benzoic acid methyl ester)

• Product Name: 2-Benzyloxy-3-hydroxy-5-vinyl-benzoic acid methyl ester
• CAS No: 1951441-33-0
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 5527073
• Update Time: 2025-06-09

2-Benzyloxy-3-hydroxy-5-vinyl-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzyloxy-3-hydroxy-5-vinyl-benzoic acid methyl ester

• Inchi： 1S/C17H16O4/c1-3-12-9-14(17(19)20-2)16(15(18)10-12)21-11-13-7-5-4-6-8-13/h3-10,18H,1,11H2,2H3
• InChI Key： MBZVJNSFMLOIMH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C=C)=CC(O)=C1OCC1=CC=CC=C1

Additional information on 2-Benzyloxy-3-hydroxy-5-vinyl-benzoic acid methyl ester

Introduction to 2-Benzyloxy-3-hydroxy-5-vinyl-benzoic acid methyl ester (CAS No. 1951441-33-0)

2-Benzyloxy-3-hydroxy-5-vinyl-benzoic acid methyl ester, identified by its CAS number 1951441-33-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including the presence of a benzyloxy group, a hydroxyl group, and a vinyl group, contribute to its distinctive chemical properties and make it a subject of interest for synthetic chemists and biologists alike.

The synthesis of 2-benzyloxy-3-hydroxy-5-vinyl-benzoic acid methyl ester involves a series of carefully orchestrated chemical reactions that highlight the precision and expertise required in organic synthesis. The benzyloxy group, for instance, introduces a bulky aromatic moiety that can influence the compound's solubility and interactions with biological targets. Meanwhile, the hydroxyl group serves as a potential site for hydrogen bonding, which is crucial for binding to biological receptors. The vinyl group, on the other hand, adds a degree of unsaturation that can be exploited in further chemical modifications or functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives. Studies have shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. Specifically, 2-benzyloxy-3-hydroxy-5-vinyl-benzoic acid methyl ester has been investigated for its potential role in modulating various cellular pathways. For instance, research indicates that this compound may interfere with inflammatory signaling pathways by inhibiting key enzymes such as COX-2 and LOX. Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals and protect cells from oxidative damage.

The structural complexity of 2-benzyloxy-3-hydroxy-5-vinyl-benzoic acid methyl ester also makes it an attractive candidate for further derivatization and optimization. By modifying specific functional groups within the molecule, researchers can fine-tune its biological activity and enhance its efficacy as a potential therapeutic agent. For example, the introduction of additional hydroxyl or methoxy groups could further enhance its binding affinity to specific biological targets. Similarly, the vinyl group could be used as a handle for polymerization or conjugation with other bioactive molecules.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 2-benzyloxy-3-hydroxy-5-vinyl-benzoic acid methyl ester. Molecular modeling studies have provided valuable insights into its interactions with biological targets at the atomic level. These studies not only help in predicting the compound's pharmacological activity but also aid in designing more effective derivatives. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can optimize the structure of this compound to improve its pharmacokinetic properties and reduce potential side effects.

In addition to its pharmaceutical applications, 2-benzyloxy-3-hydroxy-5-vinyl-benzoic acid methyl ester has shown promise in other areas of research. For instance, it has been explored as a building block for synthesizing more complex organic molecules with unique properties. Its ability to undergo various chemical reactions makes it a versatile intermediate in organic synthesis. Researchers have utilized this compound to create novel polymers, coatings, and specialty chemicals that exhibit enhanced performance compared to traditional materials.

The environmental impact of benzoic acid derivatives is another area of concern that has prompted further investigation into their sustainability. Studies have been conducted to assess the biodegradability and ecological toxicity of these compounds. While some benzoic acid derivatives have been found to be persistent pollutants, others have demonstrated favorable environmental profiles when properly managed. In the case of 2-benzyloxy-3-hydroxy-5-vinyl-benzoic acid methyl ester, ongoing research aims to develop greener synthetic routes that minimize waste and reduce environmental impact.

The future prospects for 2-benzyloxy-3-hydroxy-5-vinyl-benzoic acid methyl ester are promising given its multifaceted applications and potential for further development. As our understanding of its chemical properties and biological activities continues to grow, new opportunities will emerge for leveraging this compound in drug discovery, material science, and environmental chemistry. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in realizing these opportunities fully.